![molecular formula C6H9ClF3N B6208785 rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane hydrochloride CAS No. 2763584-20-7](/img/no-structure.png)
rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane hydrochloride
Overview
Description
Rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane hydrochloride, commonly referred to as RAC-HCl, is a chiral organic compound that is used in a variety of scientific applications. RAC-HCl has been found to be useful in synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
RAC-HCl has been used in a variety of scientific research applications, including the study of the structure and function of proteins, enzymes, and other biomolecules. RAC-HCl has also been used to study the effects of drugs on cellular systems and to study the mechanisms of action of drugs. Additionally, RAC-HCl has been used in the study of the structure and function of DNA and RNA.
Mechanism of Action
The mechanism of action of RAC-HCl is not fully understood. It is believed that RAC-HCl binds to specific proteins, enzymes, and other biomolecules, altering their structure and function. It is also believed that RAC-HCl alters the structure and function of DNA and RNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of RAC-HCl are not fully understood. However, it is believed that RAC-HCl may be able to affect the activity of enzymes, proteins, and other biomolecules, as well as alter the structure and function of DNA and RNA. Additionally, RAC-HCl may be able to affect the transport of ions across cell membranes, as well as the expression of certain genes.
Advantages and Limitations for Lab Experiments
RAC-HCl has several advantages for lab experiments. It is relatively easy to synthesize, and it has high enantioselectivity. Additionally, RAC-HCl is relatively stable and can be stored for long periods of time. However, RAC-HCl also has some limitations. It is not very soluble in water, and it is relatively expensive.
Future Directions
There are several potential future directions for RAC-HCl research. One potential direction is to further study the mechanism of action of RAC-HCl and its effects on proteins, enzymes, and other biomolecules. Additionally, further research could be done to study the effects of RAC-HCl on DNA and RNA structure and function. Additionally, further research could be done to study the effects of RAC-HCl on the transport of ions across cell membranes and the expression of certain genes. Finally, further research could be done to investigate potential new applications for RAC-HCl, such as in drug development and drug delivery.
Synthesis Methods
RAC-HCl can be synthesized through a variety of methods, including the use of an enantioselective boron-catalyzed ring-opening reaction. This reaction involves the use of a boron-based catalyst, a chiral ligand, and a nucleophile. The reaction produces RAC-HCl with high enantioselectivity and good yields. Other methods of synthesis include the use of chiral Lewis acids, organocatalysts, and asymmetric hydrogenation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane hydrochloride involves the following steps: 1) synthesis of 2-azabicyclo[2.1.1]hexane, 2) introduction of a trifluoromethyl group, and 3) formation of the hydrochloride salt.", "Starting Materials": [ "cyclohexanone", "ammonium acetate", "sodium borohydride", "trifluoromethyl iodide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-azabicyclo[2.1.1]hexane", "a) Cyclohexanone is reacted with ammonium acetate and sodium borohydride in ethanol to form 2-azabicyclo[2.1.1]hexane.", "Step 2: Introduction of a trifluoromethyl group", "a) 2-azabicyclo[2.1.1]hexane is reacted with trifluoromethyl iodide in the presence of a base to introduce a trifluoromethyl group.", "Step 3: Formation of the hydrochloride salt", "a) The resulting compound is treated with hydrochloric acid to form the hydrochloride salt of rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane." ] } | |
CAS RN |
2763584-20-7 |
Product Name |
rac-(1R,4S,5S)-5-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane hydrochloride |
Molecular Formula |
C6H9ClF3N |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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